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Compound of Interest

Compound Name: Sodium Formate

Cat. No.: B104965

For laboratory professionals, including researchers, scientists, and those in drug development,
the safe handling of chemical compounds is paramount. This guide provides essential,
immediate safety and logistical information for the proper use and disposal of sodium formate,
ensuring a secure research environment.

Core Safety and Handling Information

Sodium formate is a white, hygroscopic crystalline powder.[1][2][3] While not classified as a
hazardous substance under some regulations, it can cause skin and eye irritation.[4][5]
Inhalation of dust may also lead to respiratory tract irritation. Therefore, adherence to proper
safety protocols is crucial.

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment when handling
sodium formate.
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PPE Category Item Specifications
) ) Should be worn to prevent eye

Eye Protection Safety goggles or face shield o ]

irritation from dust particles.
) ) ) Nitrile or neoprene rubber

Hand Protection Chemical-resistant gloves
gloves are recommended.
Use in dusty environments or
when handling large quantities
to avoid inhalation. A NIOSH-

Respiratory Protection Dust mask or respirator certified dust and mist
respirator may be
recommended where exposure
through inhalation is possible.
Wear suitable protective

Body Protection Lab coat or protective apron clothing to prevent skin
contact.

Occupational Exposure Limits

Jurisdiction Exposure Limit

Ontario/Alberta/British Columbia TWA: 10 mg/m? (total dust)

Ontario/Alberta/British Columbia TWA: 3 mg/m?3 (respirable fraction)

Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:

e Work in a well-ventilated area. The use of a chemical fume hood or local exhaust ventilation
is recommended to minimize dust inhalation.

o Ensure that emergency eyewash stations and safety showers are readily accessible in the
immediate vicinity of any potential exposure.
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. Handling:
Avoid generating dust when handling sodium formate.
Use tools and utensils to handle the powder and avoid direct skin contact.

Keep the substance away from strong acids and oxidizing agents to prevent hazardous
reactions.

. Storage:

Store sodium formate in a cool, dry, and well-ventilated area, away from direct sunlight and
heat sources.

Keep containers tightly sealed to prevent moisture absorption, as the product is hygroscopic.
Store away from incompatible materials such as strong oxidizers and acids.
. Spill Management:

Small Spills: Vacuum or sweep up the material and place it in a suitable, labeled container
for disposal.

Large Spills: Cover the powder spill with a plastic sheet or tarp to minimize spreading. Then,
sweep it up into a disposal container.

In case of a spill, contain it and clean it up using appropriate absorbent materials. Prevent
the substance from entering waterways, soil, or drains.

Disposal Plan: A Three-Tiered Approach

The disposal of sodium formate waste must be conducted in accordance with local, state, and
federal regulations.

1. Recycling:

« If the sodium formate is contaminated but still has usable properties, recycling may be an
option through specialized facilities that can purify and reuse it.
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2. Incineration:

 Incineration can be used to convert sodium formate into carbon dioxide and water at high
temperatures.

e This process must be carried out in a controlled environment using an incinerator designed
for hazardous chemicals and in compliance with local regulations.

3. Landfill Disposal:
e As a last resort, landfill disposal may be an option.

o The sodium formate must be properly packaged in a sealed and clearly labeled container to
prevent leakage.

o Only use landfills that are permitted to handle this type of chemical waste. Contact your local
waste management authority for a list of approved landfills.

Visualizing the Workflow

The following diagram illustrates the key decision points and steps for the safe handling and
disposal of sodium formate.
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Handling Protocol

Start: Handling Sodium Formate

4
Preparation:
- Well-ventilated area
- Eyewash station ready

Y

Wear Appropriate PPE:
- Safety Goggles
- Nitrile/Neoprene Gloves
- Dust Mask/Respirator
- Lab Coat

Y

Handling:
- Avoid dust generation
- Avoid direct contact
- Keep away from incompatibles

Spill Cleanup:
No - Small: Sweep into container
- Large: Cover and sweep

Storage:
- Cool, dry, well-ventilated
- Tightly sealed container

Y

End of Handling Task
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Check Local Regulations

Recycling Possible?
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Specialized Facility
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Approved Facility Last Resort
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Disposal Complete [«
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b104965?utm_src=pdf-custom-synthesis
https://chemiis.com/product/sodium-formate/
https://www.perstorp.com/-/media/files/perstorp/ods_import/pds/sodium_formate/pds_sodium_formate_eng-2166.pdf
https://www.amilamaterial.com/blog/how-to-dispose-of-sodium-formate-safely-1921456.html
https://jiuanchemical.com/id/safety-considerations-when-handling-sodium-formate/
https://www.carlroth.com/medias/SDB-4404-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDYwMzV8YXBwbGljYXRpb24vcGRmfGFHVmxMMmhpWmk4NU1UZ3hOemd6TXpJMk56VXdMMU5FUWw4ME5EQTBYMGRDWDBWT0xuQmtaZ3wyOTU1ZmM0MzVkNTRlMmQ1YWQ3MWU5ZDYyNDQyNDA2YmUxY2YwOTIyYjE1MmQ1NmMzNDQwZDgxYjhkNTNkNjgy
https://www.benchchem.com/product/b104965#personal-protective-equipment-for-handling-sodium-formate
https://www.benchchem.com/product/b104965#personal-protective-equipment-for-handling-sodium-formate
https://www.benchchem.com/product/b104965#personal-protective-equipment-for-handling-sodium-formate
https://www.benchchem.com/product/b104965#personal-protective-equipment-for-handling-sodium-formate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104965?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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